Cas no 2580113-31-9 (rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate)

Technical Introduction: rac-tert-Butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a trifluoromethylphenyl substituent and a tert-butoxycarbonyl (Boc) protecting group. The compound’s stereochemistry (2R,4S) and hydroxyl functionality make it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the electron-withdrawing trifluoromethyl group enhances its utility in modulating reactivity and bioavailability. The Boc group offers stability under basic conditions while allowing deprotection under mild acidic conditions, facilitating further functionalization. This compound is suited for applications requiring precise stereocontrol and robust synthetic versatility. Its well-defined structure ensures reproducibility in research and industrial processes.
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate structure
2580113-31-9 structure
Product Name:rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
CAS No:2580113-31-9
MF:C16H20F3NO3
MW:331.330115318298
CID:6529797
PubChem ID:165893552
Update Time:2025-10-29

rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580113-31-9
    • EN300-27718341
    • rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
    • Inchi: 1S/C16H20F3NO3/c1-15(2,3)23-14(22)20-9-12(21)8-13(20)10-4-6-11(7-5-10)16(17,18)19/h4-7,12-13,21H,8-9H2,1-3H3/t12-,13+/m0/s1
    • InChI Key: NXWUXXAZRZPNPB-QWHCGFSZSA-N
    • SMILES: FC(C1C=CC(=CC=1)[C@H]1C[C@@H](CN1C(=O)OC(C)(C)C)O)(F)F

Computed Properties

  • Exact Mass: 331.13952799g/mol
  • Monoisotopic Mass: 331.13952799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.8Ų

rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27718341-0.05g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
0.05g
$912.0 2025-03-20
Enamine
EN300-27718341-0.1g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
0.1g
$956.0 2025-03-20
Enamine
EN300-27718341-0.25g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
0.25g
$999.0 2025-03-20
Enamine
EN300-27718341-0.5g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
0.5g
$1043.0 2025-03-20
Enamine
EN300-27718341-1.0g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
1.0g
$1086.0 2025-03-20
Enamine
EN300-27718341-2.5g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
2.5g
$2127.0 2025-03-20
Enamine
EN300-27718341-5.0g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
5.0g
$3147.0 2025-03-20
Enamine
EN300-27718341-10.0g
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
2580113-31-9 95.0%
10.0g
$4667.0 2025-03-20

rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate Related Literature

Additional information on rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate

Rac-Tert-Butyl (2R,4S)-4-Hydroxy-2-[4-(Trifluoromethyl)Phenyl]Pyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate (CAS No. 2580113-31-9) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is notable for its complex stereochemistry and unique structural features, which make it a valuable tool in drug discovery and development. The molecule consists of a pyrrolidine ring system, a tert-butyl group, and a trifluoromethyl-substituted phenyl group, all of which contribute to its distinctive properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2R,4S) configuration plays a crucial role in its interaction with biological targets, such as enzymes or receptors. Researchers have employed advanced techniques like X-ray crystallography and computational modeling to elucidate the three-dimensional structure of this compound, providing deeper insights into its pharmacokinetic properties. These findings underscore the significance of stereoselective synthesis in producing biologically active compounds with optimal efficacy and minimal side effects.

The presence of the trifluoromethyl group on the phenyl ring introduces unique electronic and steric effects that enhance the compound's stability and bioavailability. This substitution pattern has been shown to improve the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems. Additionally, the hydroxyl group at position 4 of the pyrrolidine ring contributes to hydrogen bonding interactions, which are critical for binding to target proteins. Recent advancements in medicinal chemistry have leveraged these properties to design analogs with enhanced therapeutic potential.

The synthesis of rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of stereochemical elements using chiral auxiliaries or asymmetric catalysis. The use of environmentally friendly reagents and energy-efficient reaction conditions has become a focus in recent research, aligning with global efforts to promote sustainable chemistry practices.

From an applications perspective, this compound has demonstrated potential in treating various therapeutic areas, including neurodegenerative diseases and inflammation. Preclinical studies have shown that it exhibits potent inhibitory activity against key enzymes involved in these pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a versatile tool in drug design. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of this compound into clinical trials, highlighting its promise as a future therapeutic agent.

In conclusion, rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug discovery. Its intricate structure, combined with recent breakthroughs in synthetic methodology and biological characterization, positions it as a pivotal molecule in modern pharmacology. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the field of medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.